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Introduction
Heptachlor, a cyclodiene organochlorine insecticide, was first introduced in the mid-20th

century. While its use has been significantly restricted due to its environmental persistence and

toxicological profile, a thorough understanding of its physical and chemical properties remains

crucial for environmental monitoring, toxicological research, and the development of potential

remediation strategies. This technical guide provides an in-depth overview of the core physical

and chemical characteristics of pure heptachlor, intended to serve as a vital resource for

researchers and scientists.

Chemical Identity and Structure
Pure heptachlor is a white to light tan crystalline solid with a camphor-like odor.[1][2][3] Its

chemical structure is characterized by a chlorinated polycyclic framework.

IUPAC Name: 1,4,5,6,7,8,8-heptachloro-3a,4,7,7a-tetrahydro-4,7-methano-1H-indene[1][3]

CAS Number: 76-44-8[2][3]

Molecular Formula: C₁₀H₅Cl₇[4][5]

Molecular Weight: 373.32 g/mol [4][5]
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Figure 1: Chemical Structure of Heptachlor

Physical Properties
The physical properties of pure heptachlor are summarized in the table below. These

characteristics are fundamental to understanding its environmental fate and transport.

Property Value Reference(s)

Appearance
White or light tan crystalline

solid
[3]

Odor Mild camphor or cedar-like [3]

Melting Point 95-96 °C [3][6]

Boiling Point 135-145 °C at 1-1.5 mmHg [6][7]

Vapor Pressure 3.0 x 10⁻⁴ mmHg at 25 °C [8][9]

Density 1.57-1.59 g/mL [1][9]

Henry's Law Constant 1.48 x 10⁻³ atm·m³/mol [8]

Chemical Properties and Reactivity
Heptachlor is a relatively stable compound but can undergo several chemical transformations,

particularly in the environment.
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Property Value/Description Reference(s)

Octanol-Water Partition

Coefficient (log Kow)
5.27 - 5.44 [1][3][6][8]

Water Solubility 0.056 mg/L at 25 °C [1][3][6][8]

Solubility in Organic Solvents
Soluble in ethanol, xylene,

acetone, and benzene.
[7]

Stability

Stable in daylight, air,

moisture, and moderate heat.

Incompatible with strong alkalis

and oxidizing agents. Corrodes

many metals.

[4][7]

Degradation

In the environment, heptachlor

is oxidized to form heptachlor

epoxide, a more persistent and

toxic metabolite. It can also

undergo hydrolysis and

photolysis.

[1][3][6]

Environmental Fate and Degradation Pathway
Heptachlor is a persistent organic pollutant (POP) that can remain in the environment for

extended periods.[6] Its primary degradation pathway involves oxidation to heptachlor
epoxide. This transformation can occur through biological processes in soil and organisms, as

well as through photochemical reactions.[1][6]
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Figure 2: Simplified Degradation Pathway of Heptachlor

Experimental Protocols
The determination of the physical and chemical properties of heptachlor follows standardized

methodologies, such as those outlined by the Organisation for Economic Co-operation and

Development (OECD) Guidelines for the Testing of Chemicals.

Melting Point Determination (OECD 102)
The melting point of pure heptachlor is determined using the capillary method. A small,

powdered sample of heptachlor is packed into a capillary tube and heated in a controlled

temperature bath. The temperature at which the substance is observed to melt is recorded as

the melting point.

Boiling Point Determination (OECD 103)
Due to its high boiling point and potential for decomposition at atmospheric pressure, the

boiling point of heptachlor is determined under reduced pressure. The substance is heated in

a distillation apparatus, and the temperature at which it boils at a specific, reduced pressure is

recorded.
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Vapor Pressure Determination (OECD 104)
The vapor pressure of heptachlor can be determined using a vapor pressure balance or by

gas saturation methods. These methods involve measuring the mass of substance transported

by a known volume of inert gas at a specific temperature.

Octanol-Water Partition Coefficient (Kow) Determination
(OECD 107/117)
The shake-flask method is a common technique for determining the Kow of a substance. A

solution of heptachlor in either n-octanol or water is prepared and shaken with the other

immiscible solvent until equilibrium is reached. The concentration of heptachlor in each phase

is then measured, typically by gas chromatography, to calculate the partition coefficient.

Water Solubility Determination (OECD 105)
The column elution method or the flask method can be used to determine the water solubility of

heptachlor. In the flask method, an excess of solid heptachlor is stirred in water at a constant

temperature until the solution is saturated. The concentration of heptachlor in the aqueous

phase is then determined.
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Figure 3: General Experimental Workflow for Physicochemical Characterization

Spectral Data
The spectral characteristics of heptachlor are essential for its identification and quantification.

Mass Spectrometry (MS): The mass spectrum of heptachlor shows a characteristic

fragmentation pattern that can be used for its unambiguous identification, often in

conjunction with gas chromatography (GC-MS).
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Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy provide

detailed information about the chemical structure of the heptachlor molecule.

Infrared (IR) Spectroscopy: The IR spectrum of heptachlor exhibits characteristic absorption

bands corresponding to its various functional groups and overall molecular structure.

Conclusion
This technical guide has summarized the key physical and chemical characteristics of pure

heptachlor, providing a foundational resource for scientific professionals. The data presented,

including its physical constants, chemical properties, and degradation pathways, are critical for

a comprehensive understanding of this compound's behavior and impact. The outlined

experimental protocols, based on established international guidelines, offer a framework for the

reliable determination of these essential properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Physical and Chemical Characteristics]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041519#physical-and-chemical-characteristics-of-
pure-heptachlor]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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